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Compound of Interest

Compound Name: Threonine, 4,4-dichloro-

Cat. No.: B15465994

"Threonine, 4,4-dichloro-": An Undocumented
Amino Acid Analog

A comprehensive review of scientific literature and chemical databases reveals a significant
lack of information on "Threonine, 4,4-dichloro-," a putative derivative of the essential amino
acid threonine. Despite extensive searches, no data was found regarding its chemical
synthesis, biological activity, or any comparative analysis against its native counterpatrt,
threonine. This suggests that "Threonine, 4,4-dichloro-" is likely not a compound that has
been synthesized or studied, and therefore, a direct comparison with native threonine in
biological systems is not possible based on current knowledge.

Native Threonine: A Fundamental Building Block of
Life

Native L-threonine is an essential a-amino acid, meaning it cannot be synthesized by humans
and must be obtained through their diet. It is one of the 20 proteinogenic amino acids, serving

as a fundamental constituent of proteins and playing a critical role in a vast array of biological
processes.

Key Biological Roles of Native Threonine:

e Protein Structure and Function: As a component of polypeptide chains, threonine contributes
to the three-dimensional structure of proteins. Its hydroxyl side chain can participate in

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15465994?utm_src=pdf-interest
https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/product/b15465994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

hydrogen bonding, influencing protein folding and stability.

o Post-Translational Modifications: The hydroxyl group of threonine is a key site for post-
translational modifications, most notably O-linked glycosylation and phosphorylation. These
modifications are crucial for regulating protein activity, localization, and signaling.

o Metabolism: Threonine is a precursor for the synthesis of other amino acids, such as glycine
and serine. It can also be metabolized to produce acetyl-CoA and pyruvate, feeding into the
citric acid cycle for energy production.

e Mucin Production: Threonine is a major component of mucin proteins, which are essential for
the integrity of the mucosal barrier in the gastrointestinal and respiratory tracts.

Halogenated Amino Acids: A General Overview

While no information exists for "Threonine, 4,4-dichloro-," the broader class of halogenated
amino acids has been a subject of scientific inquiry. The introduction of halogen atoms
(fluorine, chlorine, bromine, iodine) into the side chains of amino acids can significantly alter
their physicochemical properties and biological activity.

General Effects of Halogenation on Amino Acids:

 Increased Hydrophobicity: Halogenation generally increases the hydrophobicity of the amino
acid side chain, which can influence protein folding and interactions.

» Altered Acidity/Basicity: The electron-withdrawing nature of halogens can affect the pKa
values of nearby functional groups.

» Modified Biological Activity: Halogenated amino acids can act as antagonists or inhibitors of
enzymes that normally process their non-halogenated counterparts. They can also be
incorporated into proteins, potentially altering their structure and function.

o Toxicity: Some halogenated organic compounds are known to have toxic effects, and the
incorporation of halogenated amino acids into biological systems can be detrimental.

The Challenge of "Threonine, 4,4-dichloro-"
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The specific designation "4,4-dichloro-" for threonine presents a chemical conundrum. The
standard numbering of the carbon atoms in threonine starts from the carboxyl carbon. The
gamma-carbon (Cy or C4) in threonine is a methyl group. To have a "4,4-dichloro-" substitution
would imply replacing two hydrogen atoms on this terminal methyl group with chlorine atoms.

Hypothetical Structure of Threonine, 4,4-dichloro-
Caption: Hypothetical structure of 4,4-dichloro-threonine.

While the synthesis of such a molecule may be chemically feasible, the lack of any published
reports suggests it has not been a target of significant research.

Conclusion

In the absence of any experimental data for "Threonine, 4,4-dichloro-," a direct and objective
comparison with native threonine is impossible. The scientific community has not, to date,
published any research on this specific compound. Therefore, any discussion of its potential
biological effects would be purely speculative. Researchers and drug development
professionals interested in halogenated amino acids should focus on derivatives that have
been synthesized and characterized in the scientific literature.

 To cite this document: BenchChem. ["Threonine, 4,4-dichloro-" vs native threonine in
biological systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15465994#threonine-4-4-dichloro-vs-native-
threonine-in-biological-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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